Cas no 1486892-77-6 (1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]-)
1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]-
-
- Inchi: 1S/C10H16ClN3O/c11-9-7-14(13-10(9)12)5-1-3-8-4-2-6-15-8/h7-8H,1-6H2,(H2,12,13)
- InChI Key: INXIQSMVZOXWKN-UHFFFAOYSA-N
- SMILES: N1(CCCC2CCCO2)C=C(Cl)C(N)=N1
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 379.5±22.0 °C(Predicted)
- pka: 2.05±0.10(Predicted)
1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-804378-1.0g |
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine |
1486892-77-6 | 95% | 1.0g |
$1129.0 | 2024-05-21 | |
| Enamine | EN300-804378-0.05g |
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine |
1486892-77-6 | 95% | 0.05g |
$948.0 | 2024-05-21 | |
| Enamine | EN300-804378-0.1g |
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine |
1486892-77-6 | 95% | 0.1g |
$993.0 | 2024-05-21 | |
| Enamine | EN300-804378-0.25g |
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine |
1486892-77-6 | 95% | 0.25g |
$1038.0 | 2024-05-21 | |
| Enamine | EN300-804378-0.5g |
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine |
1486892-77-6 | 95% | 0.5g |
$1084.0 | 2024-05-21 | |
| Enamine | EN300-804378-2.5g |
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine |
1486892-77-6 | 95% | 2.5g |
$2211.0 | 2024-05-21 | |
| Enamine | EN300-804378-5.0g |
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine |
1486892-77-6 | 95% | 5.0g |
$3273.0 | 2024-05-21 | |
| Enamine | EN300-804378-10.0g |
4-chloro-1-[3-(oxolan-2-yl)propyl]-1H-pyrazol-3-amine |
1486892-77-6 | 95% | 10.0g |
$4852.0 | 2024-05-21 |
1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]-
Research Brief on 1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- (CAS: 1486892-77-6)
1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- (CAS: 1486892-77-6) is a pyrazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a tetrahydrofuran moiety and a chloro-substituted pyrazole ring, is being explored for its biological activity and pharmacological properties. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological evaluation, and potential applications in drug discovery.
Recent studies have highlighted the synthetic versatility of 1486892-77-6, with several research groups reporting efficient routes for its preparation. A notable approach involves the multi-step synthesis starting from commercially available precursors, where the tetrahydrofuran-propyl side chain is introduced via a nucleophilic substitution reaction. The chloro-substituted pyrazole core is subsequently functionalized under controlled conditions to yield the target compound. Optimization of these synthetic routes has improved yields and purity, facilitating further biological testing.
In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- exhibits promising inhibitory effects against a range of kinase targets. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity suggests its potential as a lead molecule for developing novel therapeutics. Further mechanistic studies are underway to elucidate its precise mode of action and selectivity profile.
Additionally, recent pharmacological evaluations have explored the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Early data indicate moderate bioavailability and favorable metabolic stability, which are essential for its development as a drug candidate. However, challenges related to solubility and formulation optimization remain to be addressed to enhance its therapeutic potential.
The potential applications of 1486892-77-6 extend beyond kinase inhibition. Emerging research suggests its utility in targeting other disease-relevant pathways, including those involved in neurodegenerative and infectious diseases. For instance, its structural features make it a candidate for modulating protein-protein interactions or acting as a scaffold for designing multifunctional drugs. Collaborative efforts between academic and industrial researchers are expected to accelerate the exploration of these applications.
In conclusion, 1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]- (CAS: 1486892-77-6) represents a promising chemical entity with diverse therapeutic potential. Ongoing research aims to refine its synthesis, expand its biological characterization, and overcome formulation challenges. As the understanding of its mechanisms and applications grows, this compound may pave the way for innovative treatments in oncology, inflammation, and beyond. Future studies should focus on in vivo efficacy and safety assessments to translate these findings into clinical benefits.
1486892-77-6 (1H-Pyrazol-3-amine, 4-chloro-1-[3-(tetrahydro-2-furanyl)propyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)